N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C25H23N3OS/c1-17-13-14-21(18(2)15-17)26-22(29)16-30-25-27-23(19-9-5-3-6-10-19)24(28-25)20-11-7-4-8-12-20/h3-15H,16H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: YFYISXDPFSWOTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC(=C(N2)C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C25H23N3OS
• Molecular Weight: 413.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide, also known as DMTA, is a chemical compound that has been widely studied for its potential applications in scientific research. DMTA is a thioacetamide derivative that has been synthesized through a variety of methods, and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide is not fully understood, but it is believed to act through a range of pathways, including the inhibition of enzymes involved in cancer cell proliferation, the modulation of neurotransmitter systems in the brain, and the activation of antioxidant pathways.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell proliferation, the modulation of neurotransmitter systems in the brain, and the activation of antioxidant pathways. N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide has also been shown to have anti-inflammatory effects, and has been studied for its potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide has several advantages for use in lab experiments, including its low toxicity and high solubility in water. However, N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide also has some limitations, including its relatively low potency compared to other compounds, and its limited bioavailability.

Future Directions

There are several potential future directions for research on N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide, including the development of more potent analogs, the investigation of its potential as a therapeutic agent for a range of diseases, and the elucidation of its mechanism of action. Additionally, further studies are needed to determine the safety and efficacy of N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide in human clinical trials.

Synthesis Methods

N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide can be synthesized through a variety of methods, including the reaction of 2,4-dimethylaniline with 4,5-diphenylimidazole-2-thione in the presence of a catalyst. Other methods include the reaction of 2,4-dimethylaniline with 4,5-diphenylimidazole-2-carboxylic acid, followed by thionation with phosphorus pentasulfide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide has been studied for its potential applications in a range of scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide has been shown to have anti-proliferative effects on a range of cancer cell lines, including breast cancer, lung cancer, and leukemia. In neuroscience, N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide has been studied for its potential as a neuroprotective agent, and has been shown to have antioxidant and anti-inflammatory effects. In drug discovery, N-(2,4-dimethylphenyl)-2-[(4,5-diphenyl-1H-imidazol-2-yl)thio]acetamide has been studied as a potential lead compound for the development of new drugs.